Cas no 110252-92-1 (4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine)

4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties
Names and Identifiers
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- 4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine
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- MDL: MFCD11128335
- Inchi: 1S/C11H12BrN/c12-11-3-1-2-10(8-11)9-4-6-13-7-5-9/h1-4,8,13H,5-7H2
- InChI Key: LQKLPHASNRSNQV-UHFFFAOYSA-N
- SMILES: C1NCC=C(C2=CC=CC(Br)=C2)C1
4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-151395-0.05g |
4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine |
110252-92-1 | 0.05g |
$851.0 | 2023-06-08 | ||
Enamine | EN300-151395-2.5g |
4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine |
110252-92-1 | 2.5g |
$1988.0 | 2023-06-08 | ||
AstaTech | F70821-0.1/G |
4-(3-BROMOPHENYL)-1,2,3,6-TETRAHYDROPYRIDINE |
110252-92-1 | 95% | 0.1g |
$568 | 2023-09-18 | |
Enamine | EN300-151395-0.5g |
4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine |
110252-92-1 | 0.5g |
$974.0 | 2023-06-08 | ||
Enamine | EN300-151395-50mg |
4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine |
110252-92-1 | 50mg |
$851.0 | 2023-09-27 | ||
Enamine | EN300-151395-2500mg |
4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine |
110252-92-1 | 2500mg |
$1988.0 | 2023-09-27 | ||
Enamine | EN300-151395-1000mg |
4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine |
110252-92-1 | 1000mg |
$1014.0 | 2023-09-27 | ||
Enamine | EN300-151395-100mg |
4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine |
110252-92-1 | 100mg |
$892.0 | 2023-09-27 | ||
Enamine | EN300-151395-250mg |
4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine |
110252-92-1 | 250mg |
$933.0 | 2023-09-27 | ||
Enamine | EN300-151395-1.0g |
4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine |
110252-92-1 | 1g |
$1014.0 | 2023-06-08 |
4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine Related Literature
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Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
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Zhi-Qiao Wang,Ming-Jian Zhang,Zhong-Ning Xu,Guo-Cong Guo Chem. Commun., 2020,56, 403-406
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Guosheng Li,Xiaochuan Lu,Jin Y. Kim,John P. Lemmon,Vincent L. Sprenkle J. Mater. Chem. A, 2013,1, 14935-14942
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Ken-ichi Inoue,Ryoji Kusaka,Shu-hei Urashima,Antonio Tsuneshige Phys. Chem. Chem. Phys., 2017,19, 10292-10300
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Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
Additional information on 4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine
Comprehensive Overview of 4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine (CAS No. 110252-92-1)
4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine (CAS No. 110252-92-1) is a brominated heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a tetrahydropyridine ring and a 3-bromophenyl substituent, makes it a versatile building block in medicinal chemistry. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural similarity to other neuroactive compounds.
The growing interest in 4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine is reflected in the increasing number of searches for terms like "bromophenyl tetrahydropyridine uses" and "CAS 110252-92-1 applications." Users are also curious about its "synthesis methods" and "pharmacological properties," highlighting its relevance in both academic and industrial settings. This compound's ability to act as a precursor for more complex molecules has made it a subject of study in organic chemistry and drug discovery. Its bromine atom provides a reactive site for further functionalization, enabling the creation of diverse derivatives with potential therapeutic benefits.
In recent years, the demand for 4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine has risen due to its role in the development of novel dopamine receptor modulators and other CNS-targeting agents. Searches for "dopamine agonist synthesis" and "neuroprotective compounds" often lead to discussions about this compound. Its structural features align with current trends in personalized medicine and targeted drug delivery, making it a hot topic in scientific forums. Additionally, its stability and solubility properties are frequently analyzed, as these factors are critical for its use in formulation development.
Another area of interest is the compound's potential in catalysis and material science. Researchers exploring "heterocyclic catalysts" or "organic electronic materials" may encounter 4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine as a candidate for innovative applications. Its electron-rich aromatic system and bromine substituent offer opportunities for cross-coupling reactions, which are pivotal in modern synthetic chemistry. This versatility underscores its importance beyond pharmaceuticals, extending into advanced materials and nanotechnology.
Safety and handling of 4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine are also common search queries, with users seeking information on "CAS 110252-92-1 safety data" and "storage conditions." While it is not classified as hazardous under standard conditions, proper laboratory practices are essential to ensure safe usage. The compound's stability under various environmental conditions is another frequently discussed topic, particularly for industrial-scale applications. Regulatory compliance and quality control measures are critical for its use in research and manufacturing.
In conclusion, 4-(3-bromophenyl)-1,2,3,6-tetrahydropyridine (CAS No. 110252-92-1) is a multifaceted compound with broad applications in drug discovery, catalysis, and material science. Its popularity in search engines reflects the scientific community's growing interest in its properties and potential. As research continues to uncover new uses for this compound, its role in advancing science and technology is expected to expand further.
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